N-((1-cyclopentyl-5-(pyridin-4-yl)-1H-pyrazol-3-yl)methyl)thiophene-2-sulfonamide

• IUPAC Name: N-[(1-cyclopentyl-5-pyridin-4-ylpyrazol-3-yl)methyl]thiophene-2-sulfonamide
• InChI: InChI=1S/C18H20N4O2S2/c23-26(24,18-6-3-11-25-18)20-13-15-12-17(14-7-9-19-10-8-14)22(21-15)16-4-1-2-5-16/h3,6-12,16,20H,1-2,4-5,13H2
• InChI Key: QHIYHIFIXHDUOW-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)N2C(=CC(=N2)CNS(=O)(=O)C3=CC=CS3)C4=CC=NC=C4
• Molecular Formula: C18H20N4O2S2
• Molecular Weight: 388.5 g/mol
• CAS No.: 1421527-96-9

Description

N-((1-cyclopentyl-5-(pyridin-4-yl)-1H-pyrazol-3-yl)methyl)thiophene-2-sulfonamide is a useful research compound. Its molecular formula is C18H20N4O2S2 and its molecular weight is 388.5. The purity is usually 95%.
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Scientific Research Applications

Anticancer and Antimicrobial Properties

• A study discussed the synthesis of novel heterocyclic sulfonamides, including compounds with a thiophene moiety, showing in-vitro anti-breast cancer cell line (MCF7) activity and antimicrobial properties (Debbabi et al., 2016).

Antibacterial Agents

• Research on the synthesis of new heterocyclic compounds containing a sulfonamido moiety, aimed at developing antibacterial agents, identified various derivatives including pyran, pyridine, and pyridazine (Azab et al., 2013).

Selective Receptor Ligands and Multifunctional Agents

• N-alkylation of the sulfonamide moiety in arylsulfonamide derivatives of (aryloxy)ethyl piperidines was explored for creating selective 5-HT7 receptor ligands or multifunctional agents for treating complex diseases (Canale et al., 2016).

Insecticidal Agents

• A novel series of biologically active heterocyclic compounds incorporating a sulfonamide-bearing thiazole moiety were synthesized for use as insecticidal agents, demonstrating potent toxic effects against the cotton leafworm, Spodoptera littoralis (Soliman et al., 2020).

COX-2 Inhibitors

• A study on sulfonamide-containing 1,5-diarylpyrazole derivatives evaluated their ability to block cyclooxygenase-2 (COX-2), leading to the identification of potent and selective inhibitors, including celecoxib (Penning et al., 1997).

Antimicrobial Activity

• Research into pyridines and sulfa drug derivatives as antimicrobial agents revealed significant activity in various synthesized compounds (El‐Sayed et al., 2017).

Anticancer and Radiosensitizing Effects

• Novel sulfonamide derivatives were synthesized for investigating their in-vitro anticancer activity and potential as radiosensitizers, with several compounds showing higher activity than doxorubicin (Ghorab et al., 2015).